Cas no 863399-52-4 (1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-)

1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- structure
863399-52-4 structure
Product Name:1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
CAS No:863399-52-4
MF:C9H13N3
MW:163.219621419907
CID:718484
PubChem ID:23151459
Update Time:2025-04-19

1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-acetonitrile,5-(1,1-dimethylethyl)-
    • 863399-52-4
    • SCHEMBL5446883
    • 2-(4-(tert-Butyl)-1H-imidazol-2-yl)acetonitrile
    • (4-tert-Butyl-1H-imidazol-2-yl)acetonitrile
    • WWLVKEKTUFHDOS-UHFFFAOYSA-N
    • 1H-Imidazole-2-acetonitrile, 5-(1,1-dimethylethyl)-
    • Inchi: 1S/C9H13N3/c1-9(2,3)7-6-11-8(12-7)4-5-10/h6H,4H2,1-3H3,(H,11,12)
    • InChI Key: WWLVKEKTUFHDOS-UHFFFAOYSA-N
    • SMILES: N1C(CC#N)=NC=C1C(C)(C)C

Computed Properties

  • Exact Mass: 163.111
  • Monoisotopic Mass: 163.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2
  • XLogP3: 1.5
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